N-[3-(allyloxy)phenyl]-2-bromobenzamide

• Molecular Formula: C16H14BrNO2
• Molecular Weight: 332.19 g/mol
• IUPAC Name: 2-bromo-N-(3-prop-2-enoxyphenyl)benzamide
• InChI: InChI=1S/C16H14BrNO2/c1-2-10-20-13-7-5-6-12(11-13)18-16(19)14-8-3-4-9-15(14)17/h2-9,11H,1,10H2,(H,18,19)
• InChI Key: CAUYGTYOHLQRGH-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Br

Description

N-[3-(allyloxy)phenyl]-2-bromobenzamide, commonly known as AOPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AOPB is a member of the benzamide family, which is known for its diverse range of biological activities. In

Mechanism of Action

The mechanism of action of AOPB is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. AOPB has been shown to inhibit acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase, which are involved in the regulation of neurotransmitters. By inhibiting these enzymes, AOPB may increase the levels of neurotransmitters, leading to improved cognitive function and potential therapeutic benefits for neurological disorders.
In addition, AOPB has been shown to induce apoptosis in cancer cells by activating the caspase pathway. AOPB has been found to increase the expression of pro-apoptotic proteins and decrease the expression of anti-apoptotic proteins, leading to cell death in cancer cells.
Biochemical and Physiological Effects
AOPB has been shown to exhibit several biochemical and physiological effects in various studies. AOPB has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease by increasing the levels of neurotransmitters. AOPB has also been found to exhibit antioxidant activity, which may contribute to its neuroprotective effects.
Furthermore, AOPB has been shown to induce apoptosis in cancer cells by activating the caspase pathway. AOPB has been found to decrease the expression of anti-apoptotic proteins and increase the expression of pro-apoptotic proteins, leading to cell death in cancer cells.

Advantages and Limitations for Lab Experiments

AOPB has several advantages for lab experiments, including its ease of synthesis, high purity, and diverse range of biological activities. AOPB has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research.
However, there are also some limitations to using AOPB in lab experiments. AOPB is a relatively new compound, and its mechanism of action is not fully understood. Furthermore, the toxicity and pharmacokinetics of AOPB have not been extensively studied, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of AOPB. Further research is needed to fully understand the mechanism of action of AOPB and its potential therapeutic applications. In addition, the toxicity and pharmacokinetics of AOPB need to be extensively studied to determine its safety and efficacy in humans.
Furthermore, the potential applications of AOPB in combination therapy for cancer treatment need to be explored. AOPB has been shown to enhance the efficacy of chemotherapy drugs, and further research is needed to determine the optimal combination therapy regimen.
Conclusion
In conclusion, AOPB is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AOPB has been found to exhibit potent inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Furthermore, AOPB has been shown to induce apoptosis in cancer cells and enhance the efficacy of chemotherapy drugs. However, further research is needed to fully understand the mechanism of action of AOPB and its potential therapeutic applications.

Synthesis Methods

The synthesis of AOPB involves the reaction of 3-allyloxyaniline with 2-bromobenzoyl chloride in the presence of a base. The reaction yields AOPB as a white solid with a purity of over 95%. The synthesis method is relatively simple and can be performed in a laboratory setting with standard equipment.

Scientific Research Applications

AOPB has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. AOPB has been shown to exhibit potent inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the regulation of neurotransmitters and are targets for the treatment of several neurological disorders, including Alzheimer's disease and Parkinson's disease.
In addition, AOPB has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. AOPB has been found to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, AOPB has been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.